N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide

• IUPAC Name: N-(1-cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide
• InChI: InChI=1S/C13H20N4O/c1-9(2)17-7-10(15-8-17)12(18)16-11(6-14)13(3,4)5/h7-9,11H,1-5H3,(H,16,18)
• InChI Key: ULJLLNSFTOGRLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)C(=O)NC(C#N)C(C)(C)C
• Molecular Formula: C13H20N4O
• Molecular Weight: 248.32 g/mol

Description

N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide, also known as CP-31398, is a small molecule that has been extensively studied for its potential therapeutic applications. It was first discovered as a p53-stabilizing agent, which means that it can prevent the degradation of the tumor suppressor protein p53. Since then, CP-31398 has been investigated for its anti-cancer, anti-inflammatory, and neuroprotective properties.

Mechanism of Action

The mechanism of action of N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide involves its ability to stabilize the tumor suppressor protein p53. P53 is a key regulator of cell cycle progression and is mutated in many types of cancer. By stabilizing p53, N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide can induce cell death in cancer cells and prevent their proliferation. In addition, N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide has been shown to have several biochemical and physiological effects. In cancer cells, it induces cell death and sensitizes them to chemotherapy. In addition, it has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response. Finally, N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide has been investigated for its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it a good candidate for in vitro studies. In addition, it has been extensively studied and its mechanism of action is well understood. However, N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide also has some limitations. It is not very soluble in water, which can make it difficult to administer in vivo. In addition, its potential side effects and toxicity need to be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several future directions for research on N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide. One area of interest is its potential use in combination with other anti-cancer drugs to enhance their efficacy. Another area of interest is its potential use in the treatment of inflammatory diseases such as arthritis. Finally, N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide has been investigated for its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research in these areas may lead to the development of new therapies for these diseases.

Synthesis Methods

The synthesis of N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide involves several steps, including the reaction of 1-cyano-2,2-dimethylpropylamine with 2-bromo-1-propanol to form the intermediate 2-(1-cyano-2,2-dimethylpropylamino)propanol. This intermediate is then reacted with imidazole-4-carboxylic acid to form the final product, N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide.

Scientific Research Applications

N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. In cancer research, it has been shown to induce cell death in cancer cells and sensitize them to chemotherapy. In addition, N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. Finally, N-(1-Cyano-2,2-dimethylpropyl)-1-propan-2-ylimidazole-4-carboxamide has been investigated for its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.